Cas no 155196-03-5 (N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide)

• Product Name: N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide
• CAS No: 155196-03-5
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 106893
• PubChem ID: 11775844
• Update Time: 2025-05-21

N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-[2-[(4-hydroxyphenyl)thio]ethyl]-
• N-[2-(4-hydroxyphenyl)sulfanylethyl]propanamide
• N-[2-(4-HYDROXYPHENYLSULFANYL)ETHYL]PROPIONAMIDE
• N-propionyl-4-S-cysteaminylphenol
• Propanamide, N-[2-[(4-hydroxyphenyl)thio]ethyl]-
• N-(2-((4-Hydroxyphenyl)thio)ethyl)propionamide
• DTXSID10472355
• 155196-03-5
• AKOS027384324
• N-(2-(4-hydroxyphenylthio)ethyl)propionamide
• N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide

• MDL： MFCD03844642
• Inchi： 1S/C11H15NO2S/c1-2-11(14)12-7-8-15-10-5-3-9(13)4-6-10/h3-6,13H,2,7-8H2,1H3,(H,12,14)
• InChI Key： QSZDEDWYJWMGDI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)CCNC(CC)=O

Computed Properties

• Exact Mass: 225.08200
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.63000
• LogP: 2.40140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide

Recent Advances in the Study of N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide (CAS: 155196-03-5)

N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide (CAS: 155196-03-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug development. This research brief consolidates the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential clinical applications.

The compound's structure features a hydroxyphenylsulfanyl group linked to an ethylpropionamide moiety, which has been shown to confer unique biochemical properties. Recent synthetic approaches have optimized the yield and purity of N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide, enabling more detailed pharmacological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across studies.

Pharmacological investigations have revealed that N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide exhibits notable anti-inflammatory and antioxidant activities. In vitro studies using cell lines have demonstrated its ability to modulate key signaling pathways, including the NF-κB and Nrf2 pathways, which are critical in inflammation and oxidative stress responses. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders like Alzheimer's disease.

In addition to its anti-inflammatory effects, recent research has explored the compound's potential as an anticancer agent. Preliminary studies indicate that N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The compound's ability to selectively target cancer cells while sparing normal cells underscores its promise as a therapeutic candidate. However, further in vivo studies are needed to validate these findings and assess its safety profile.

The mechanism of action of N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide is an area of active investigation. Current hypotheses suggest that the compound interacts with cellular proteins involved in redox regulation and inflammation, although the exact molecular targets remain to be fully elucidated. Proteomic and metabolomic studies are underway to identify these targets and clarify the compound's mode of action, which will be crucial for its development into a clinically viable drug.

Despite the promising results, challenges remain in the development of N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent advancements in drug delivery systems, such as nanoparticle-based carriers, may offer solutions to these challenges, enhancing the compound's therapeutic efficacy and reducing adverse effects.

In conclusion, N-2-(4-Hydroxyphenylsulfanyl)EthylPropionamide (CAS: 155196-03-5) represents a promising candidate for further development in the fields of anti-inflammatory and anticancer therapy. Ongoing research is expected to provide deeper insights into its pharmacological properties and mechanisms of action, paving the way for its potential clinical application. The compound's unique chemical structure and biological activities make it a valuable subject of study in the quest for novel therapeutic agents.